Cas no 79996-90-0 (4-(Hydroxymethyl)naphthalene-1-carbonitrile)

• Product Name: 4-(Hydroxymethyl)naphthalene-1-carbonitrile
• CAS No: 79996-90-0
• MF: C₁₂H₉NO
• MW: 183.205962896347
• MDL: MFCD06658458
• CID: 562625
• PubChem ID: 10103838
• Update Time: 2025-08-02

4-(Hydroxymethyl)naphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenecarbonitrile,4-(hydroxymethyl)-
• 4-(HYDROXYMETHYL)NAPHTHALENE-1-CARBONITRILE
• 4-Hydroxymethyl-naphthalene-1-carbonitrile
• 1-cyano-4-(hydroxymethyl)naphthalene
• 1-Naphthalenecarbonitrile,4-(hydroxymethyl)
• 4-(Hydroxymethyl)-1-naphthonitrile
• 4-cyano-1-naphthylmethanol
• 4-hydroxymethyl-1-naphthalenecarbonitrile
• 4-(hydroxymethyl)-1-naphthalenecarbonitrile
• 1-Cyanonaphthalene-4-methanol
• 1-cyano-4-hydroxymethylnaphthalene
• FCH853133
• 5489AH
• AX8029651
• A839800
• 4-(Hydroxymethyl)-1-naphthalenecarbonitrile (ACI)
• 4-Cyano-1-naphthalenemethanol
• AS-61700
• FT-0764004
• SCHEMBL24337996
• CS-0155886
• D82948
• SB38819
• 79996-90-0
• AKOS006293126
• MFCD06658458
• DTXSID70435603
• DB-075635
• 4-(Hydroxymethyl)naphthalene-1-carbonitrile

• MDL： MFCD06658458
• Inchi： 1S/C12H9NO/c13-7-9-5-6-10(8-14)12-4-2-1-3-11(9)12/h1-6,14H,8H2
• InChI Key： PZKDOSHWQBLVJW-UHFFFAOYSA-N
• SMILES： N#CC1C2C(=CC=CC=2)C(CO)=CC=1

Computed Properties

• Exact Mass: 183.06800
• Monoisotopic Mass: 183.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44
• XLogP3: 2

Experimental Properties

• PSA: 44.02000
• LogP: 2.20378

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 4-(Hydroxymethyl)naphthalene-1-carbonitrile

4-(Hydroxymethyl)naphthalene-1-carbonitrile: A Comprehensive Overview

The compound with CAS No. 79996-90-0, commonly referred to as 4-(Hydroxymethyl)naphthalene-1-carbonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a hydroxymethyl group and a cyano group. The naphthalene core provides a rigid aromatic framework, while the hydroxymethyl and cyano functionalities introduce versatility in terms of reactivity and potential applications.

Recent studies have highlighted the importance of 4-(Hydroxymethyl)naphthalene-1-carbonitrile in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and organic semiconductors. The cyano group, being electron-withdrawing, can significantly influence the electronic properties of the molecule, making it a valuable building block for designing materials with tailored electronic characteristics. Moreover, the hydroxymethyl group introduces hydrophilic properties, which can be advantageous in applications requiring interfacial compatibility or controlled wettability.

The synthesis of 4-(Hydroxymethyl)naphthalene-1-carbonitrile typically involves multi-step organic reactions, often incorporating strategies such as nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These improvements have made the compound more accessible for both academic research and industrial applications.

In terms of applications, 4-(Hydroxymethyl)naphthalene-1-carbonitrile has shown promise in several areas. One notable application is its use as an intermediate in pharmaceutical chemistry. The compound's structure allows for further functionalization, enabling the creation of bioactive molecules with potential therapeutic effects. Additionally, its electronic properties make it a candidate for use in optoelectronic devices, such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

Recent research has also focused on the environmental impact of 4-(Hydroxymethyl)naphthalene-1-carbonitrile. Studies have investigated its biodegradability and toxicity profiles, with findings suggesting that under certain conditions, the compound can undergo microbial degradation. These insights are crucial for assessing its safety and sustainability in industrial processes.

Furthermore, computational chemistry techniques have been employed to study the molecular properties of 4-(Hydroxymethyl)naphthalene-1-carbonitrile at an atomic level. Density functional theory (DFT) calculations have provided valuable information about its electronic structure, reactivity, and potential interactions with other molecules. Such computational studies complement experimental work and contribute to a deeper understanding of the compound's behavior in various chemical systems.

In conclusion, 4-(Hydroxymethyl)naphthalene-1-carbonitrile (CAS No. 79996-90-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in shaping future innovations in materials science and beyond.